Cas no 2034540-09-3 (methyl 4-[3-(phenoxymethyl)azetidine-1-carbonyl]benzoate)

• Product Name: methyl 4-[3-(phenoxymethyl)azetidine-1-carbonyl]benzoate
• CAS No: 2034540-09-3
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 5353614
• Update Time: 2025-06-12

methyl 4-[3-(phenoxymethyl)azetidine-1-carbonyl]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-(phenoxymethyl)azetidine-1-carbonyl)benzoate
• methyl 4-[3-(phenoxymethyl)azetidine-1-carbonyl]benzoate

• Inchi： 1S/C19H19NO4/c1-23-19(22)16-9-7-15(8-10-16)18(21)20-11-14(12-20)13-24-17-5-3-2-4-6-17/h2-10,14H,11-13H2,1H3
• InChI Key： RXUYECKDVOCWRX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1CN(C(C2C=CC(C(=O)OC)=CC=2)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 433
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8

Additional information on methyl 4-[3-(phenoxymethyl)azetidine-1-carbonyl]benzoate

Methyl 4-[3-(Phenoxymethyl)azetidine-1-carbonyl]benzoate (CAS No. 2034540-09-3): A Comprehensive Overview

Methyl 4-[3-(phenoxymethyl)azetidine-1-carbonyl]benzoate (CAS No. 2034540-09-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular formula of methyl 4-[3-(phenoxymethyl)azetidine-1-carbonyl]benzoate is C₁₈H₁₈O₄N, and its molecular weight is approximately 322.34 g/mol. The compound features a benzene ring substituted with a methyl ester group at the para position and a carbonyl group linked to an azetidine ring, which itself is substituted with a phenoxymethyl group. This intricate structure imparts the compound with distinct chemical and biological properties.

In terms of synthesis, methyl 4-[3-(phenoxymethyl)azetidine-1-carbonyl]benzoate can be prepared through a multi-step process involving the coupling of appropriate intermediates. One common approach involves the reaction of 4-carboxybenzyl chloride with phenol to form the phenoxymethyl intermediate, followed by the formation of the azetidine ring through a ring-closing metathesis (RCM) reaction. The final step involves the esterification of the carboxylic acid to form the methyl ester. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The biological activities of methyl 4-[3-(phenoxymethyl)azetidine-1-carbonyl]benzoate have been extensively studied in recent years. One of its most notable properties is its ability to modulate specific protein-protein interactions (PPIs), which are crucial for various cellular processes. For instance, research has shown that this compound can inhibit the interaction between certain signaling proteins involved in cancer progression, thereby demonstrating potential as an anticancer agent. Studies have also explored its effects on inflammation and neurodegenerative diseases, revealing promising results in preclinical models.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular mechanisms underlying the biological activities of molecular formula C₁₈H₁₈O₄N. Molecular dynamics simulations and docking studies have provided insights into how this compound interacts with its target proteins at the atomic level. These computational tools have not only validated experimental findings but also identified new potential targets for therapeutic intervention.

In addition to its biological activities, CAS No. 2034540-09-3 has been evaluated for its pharmacokinetic properties. Preclinical studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting its suitability for further development as a drug candidate. However, more extensive studies are needed to fully characterize its safety and efficacy in human subjects.

The potential applications of methyl 4-[3-(phenoxymethyl)azetidine-1-carbonyl]benzoate extend beyond traditional pharmaceuticals. Its unique chemical structure makes it an attractive candidate for use in other areas such as materials science and chemical biology. For example, researchers are exploring its use as a building block for designing novel polymers and materials with enhanced properties.

In conclusion, CAS No. 2034540-09-3, or methyl 4-[3-(phenoxymethyl)azetidine-1-carbonyl]benzoate, represents a promising compound with diverse applications in medicinal chemistry and related fields. Ongoing research continues to uncover new insights into its properties and potential uses, paving the way for future innovations in drug discovery and materials science.